4-Benzylthio-2-oxo-2H-pyran

• Molecular Formula: C12H10O2S
• Molecular Weight: 218.27 g/mol
• IUPAC Name: 4-benzylsulfanylpyran-2-one
• InChI: InChI=1S/C12H10O2S/c13-12-8-11(6-7-14-12)15-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: HOAXAYNFTWFMPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=CC(=O)OC=C2

Description

4-Benzylthio-2-oxo-2H-pyran is a useful research compound. Its molecular formula is C12H10O2S and its molecular weight is 218.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Benzylthio-2-oxo-2H-pyran suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Benzylthio-2-oxo-2H-pyran including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 0.433 g (0.0033 mol) of 4-chloro-2-oxo-2H-pyran and 0.41 g (0.0033 mol) of benzyl mercaptan in 2 ml of dimethyl formamide is added 0.228 g (0.00165 mol) of K2CO3. The reaction mixture is stirred for 1 hour and then the same amount of K2CO3 is once more added. The reaction mixture is then stirred overnight at 25° C., diluted with 30 ml of CH2C2, and extracted with 5×50 ml of a saturated aqueous solution of NaCl. The organic phase is dried over Na2SO4 and concentrated in a water jet vacuum. The distillation residue is chromatographed over silica gel. Yield: 0.36 g (50%). Melting point: 105°-106° C.